Cas no 88151-17-1 (1-(4-Amino-phenyl)-2-methylamino-ethanol)

1-(4-Amino-phenyl)-2-methylamino-ethanol structure
88151-17-1 structure
Product Name:1-(4-Amino-phenyl)-2-methylamino-ethanol
CAS No:88151-17-1
MF:C9H14N2O
MW:166.220262050629
CID:643032
Update Time:2023-08-03

1-(4-Amino-phenyl)-2-methylamino-ethanol Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 4-amino-a-[(methylamino)methyl]-
    • 1-(4-Amino-phenyl)-2-methylamino-ethanol
    • BB 0217083
    • Inchi: 1S/C9H14N2O/c1-11-6-9(12)7-2-4-8(10)5-3-7/h2-5,9,11-12H,6,10H2,1H3
    • InChI Key: MRGQZGMTKRPRJQ-UHFFFAOYSA-N
    • SMILES: OC(CNC)C1C=CC(=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • XLogP3: -0.9
  • Topological Polar Surface Area: 58.3
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.